2-chlorobenzaldehyde [4-methoxy-6-(1-piperidinyl)-1,3,5-triazin-2-yl]hydrazone

• IUPAC Name: N-[(E)-(2-chlorophenyl)methylideneamino]-4-methoxy-6-piperidin-1-yl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C16H19ClN6O/c1-24-16-20-14(19-15(21-16)23-9-5-2-6-10-23)22-18-11-12-7-3-4-8-13(12)17/h3-4,7-8,11H,2,5-6,9-10H2,1H3,(H,19,20,21,22)/b18-11+
• InChI Key: IGWCVYGROVELMN-WOJGMQOQSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)N2CCCCC2)NN=CC3=CC=CC=C3Cl
• Isomeric SMILES: COC1=NC(=NC(=N1)N2CCCCC2)N/N=C/C3=CC=CC=C3Cl
• Molecular Formula: C16H19ClN6O
• Molecular Weight: 346.81 g/mol

Description

2-chlorobenzaldehyde [4-methoxy-6-(1-piperidinyl)-1,3,5-triazin-2-yl]hydrazone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as CPTH2 and is a potent inhibitor of the protein kinases, PDK1 and S6K1. PDK1 and S6K1 are important regulators of cell growth and metabolism, and their inhibition by CPTH2 has been shown to have significant effects on various physiological processes.

Mechanism of Action

CPTH2 acts as a potent inhibitor of the protein kinases, PDK1 and S6K1. These kinases are important regulators of cell growth and metabolism, and their inhibition by CPTH2 has been shown to have significant effects on various physiological processes. CPTH2 binds to the kinase domains of PDK1 and S6K1, preventing their activation and subsequent downstream signaling.
Biochemical and Physiological Effects:
CPTH2 has been shown to have significant effects on various physiological processes, including cell growth, metabolism, and apoptosis. It has been shown to inhibit the growth of cancer cells and sensitize them to chemotherapy. CPTH2 has also been shown to have potential applications in the treatment of metabolic disorders, such as diabetes and obesity.

Advantages and Limitations for Lab Experiments

CPTH2 has several advantages for use in lab experiments. It is a potent inhibitor of PDK1 and S6K1, making it a valuable tool for studying the role of these kinases in various physiological processes. CPTH2 is also relatively easy to synthesize and has been optimized for high yield and purity. However, there are also limitations to the use of CPTH2 in lab experiments. It is a relatively new compound, and its long-term effects on cells and tissues are not yet fully understood. Additionally, CPTH2 may have off-target effects on other kinases and signaling pathways, which could complicate its use in certain experiments.

Future Directions

There are several potential future directions for research on CPTH2. One area of interest is the development of more potent and selective inhibitors of PDK1 and S6K1, which could have even greater effects on various physiological processes. Another area of interest is the use of CPTH2 in combination with other drugs or therapies, such as chemotherapy or immunotherapy, to enhance their effectiveness. Finally, further research is needed to fully understand the long-term effects of CPTH2 on cells and tissues, as well as its potential applications in the treatment of metabolic disorders.

Synthesis Methods

The synthesis of CPTH2 involves several steps, starting with the reaction of 2-chlorobenzaldehyde with hydrazine hydrate to form 2-chlorobenzaldehyde hydrazone. This intermediate is then reacted with 4-methoxy-6-(1-piperidinyl)-1,3,5-triazin-2-amine to form the final product, CPTH2. The synthesis of CPTH2 has been optimized for high yield and purity, making it a valuable compound for scientific research.

Scientific Research Applications

CPTH2 has been extensively studied for its potential applications in scientific research. It has been shown to have significant effects on various physiological processes, including cell growth, metabolism, and apoptosis. CPTH2 has also been shown to have potential applications in cancer research, as it can inhibit the growth of cancer cells and sensitize them to chemotherapy.